![molecular formula C9H8N2OS2 B3016122 N-methyl-2-(2-thienyl)-1,3-thiazole-4-carboxamide CAS No. 400080-72-0](/img/structure/B3016122.png)
N-methyl-2-(2-thienyl)-1,3-thiazole-4-carboxamide
Overview
Description
N-methyl-2-(2-thienyl)-1,3-thiazole-4-carboxamide is a compound that belongs to the class of thiazole derivatives. Thiazoles are heterocyclic compounds containing both sulfur and nitrogen in the ring structure. These compounds have been extensively studied due to their diverse biological activities and their potential use in various applications, including as supramolecular gelators, fungicides, and in medicinal chemistry for the development of new therapeutic agents.
Synthesis Analysis
The synthesis of thiazole derivatives often involves the reaction of various carboxamide precursors with sulfur or nitrogen-containing reagents. For instance, the synthesis of N-substituted thiazole carboxamides can be achieved by reacting thiazole chloride with aniline or amino pyridine derivatives, as demonstrated in the synthesis of 2-methyl-4-trifluoromethyl-thiazole-5-carboxamides . Similarly, the synthesis of N-(1,3,4-thiadiazolyl) thiazolyl carboxamides involves the reaction of 5-alkyl(aryl)-2-amino-1,3,4-thiadiazoles with thiazol-5-carboxychloride . These methods highlight the versatility of thiazole chemistry in generating a wide array of derivatives through various synthetic routes.
Molecular Structure Analysis
The molecular structure of thiazole derivatives can be elucidated using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy. For example, diastereomeric N-[2-(aryl)-5-methyl-4-oxo-1,3-thiazolidine-3-yl]-pyridine-3-carboxamides were investigated using 1D and 2D NMR, which helped in assigning the configurations of stereogenic centers . The crystal structure of N-acetyl-L-thiazolidine-4-methyl-carboxamide was determined by X-ray diffraction analysis, providing insights into the conformation of the thiazolidine ring . These studies are crucial for understanding the three-dimensional arrangement of atoms in thiazole derivatives and their potential interactions in biological systems.
Chemical Reactions Analysis
Thiazole derivatives can undergo various chemical reactions, expanding their utility in different fields. For instance, the reaction of N-(2-Aryl-1-chloro-2-oxoethyl) carboxamides with thioureas follows the Hantzsch reaction scheme, leading to the formation of 2,5-diamino-1,3-thiazole derivatives . These reactions are selective and can be further manipulated to yield different products, such as 2-thiohydantoins, through recyclization and hydrolysis . The ability to undergo diverse chemical transformations makes thiazole derivatives valuable intermediates in organic synthesis.
Physical and Chemical Properties Analysis
The physical and chemical properties of thiazole derivatives are influenced by their molecular structure and the presence of functional groups. For example, the gelation behavior of N-(thiazol-2-yl) benzamide derivatives is affected by the presence of methyl functionality and the ability to form multiple non-covalent interactions, such as π-π interactions and hydrogen bonds . These interactions can lead to the formation of stable gels with low minimum gelator concentrations (MGC), which are of interest in the field of materials science. The fungicidal activity of thiazole carboxamides is another important property, with some derivatives showing significant inhibition rates against certain fungi . These properties are essential for the practical application of thiazole derivatives in various industries.
Scientific Research Applications
Synthesis Methods
- Chemoselective Thionation-Cyclization : An efficient route for synthesizing thiazoles, including those similar to N-methyl-2-(2-thienyl)-1,3-thiazole-4-carboxamide, was reported using chemoselective thionation-cyclization of functionalized enamides mediated by Lawesson's reagent. This method introduces various functionalities like esters, N-substituted carboxamides, or peptides into the thiazole structure (Kumar, Parameshwarappa, & Ila, 2013).
Biological Activities and Applications
Fungicidal Activity : Certain aromatic heterocyclic carboxamides, structurally related to this compound, demonstrated significant fungicidal activity. These compounds interact with a fungal succinate dehydrogenase homology model, indicating their potential use in agriculture (Banba, Yoshikawa, & Katsuta, 2013).
Antimicrobial Activity : A variety of thiazole carboxamide compounds, including those similar to this compound, were synthesized and evaluated for their antimicrobial properties. These compounds showed significant antibacterial and antifungal activities, suggesting potential applications in the development of new antimicrobial agents (Raval, Naik, & Desai, 2012).
Anti-inflammatory and Analgesic Activities : Imidazothiazole-based carboxamides, structurally related to this compound, demonstrated anti-inflammatory and analgesic activities in pharmacological screening. These findings suggest the potential therapeutic use of such compounds in treating inflammation and pain (Can et al., 2021).
Anticancer Activity : Novel thiazole-5-carboxamide derivatives, structurally related to this compound, showed promising anticancer activity against various cancer cell lines. These findings highlight the potential of such compounds in the development of new anticancer drugs (Cai et al., 2016).
Mechanism of Action
Target of Action
Thiazole derivatives have been found to act on a variety of biological targets, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
Thiazole derivatives are known to interact with their targets in a variety of ways, leading to a range of biological effects .
Biochemical Pathways
Thiazole derivatives have been shown to impact a wide range of biochemical pathways, leading to diverse biological activities .
Pharmacokinetics
It is known that methiopropamine, a structurally related compound, is metabolized into active thiopropamine, 4-hydroxymethiopropamine, and thiophene s-oxides . These N-demethylated metabolites are further deaminated by the cytochrome P450 enzyme CYP2C19 in the liver, transforming them into inactive 1-(thiophen-2-yl)-2-propan-2-one .
Result of Action
Thiazole derivatives have been associated with a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Future Directions
properties
IUPAC Name |
N-methyl-2-thiophen-2-yl-1,3-thiazole-4-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2OS2/c1-10-8(12)6-5-14-9(11-6)7-3-2-4-13-7/h2-5H,1H3,(H,10,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFANSSLFXLATKG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=CSC(=N1)C2=CC=CS2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401325253 | |
Record name | N-methyl-2-thiophen-2-yl-1,3-thiazole-4-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401325253 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
33.3 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24819136 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
400080-72-0 | |
Record name | N-methyl-2-thiophen-2-yl-1,3-thiazole-4-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401325253 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.